Cas no 22230-46-2 (Benzene,1,2,3,4,5-pentabromo-6-nitro-)
22230-46-2 structure
Product Name:Benzene,1,2,3,4,5-pentabromo-6-nitro-
CAS No:22230-46-2
MF:C6Br5NO2
MW:517.58969783783
CID:250555
PubChem ID:4644502
Update Time:2025-04-19
Benzene,1,2,3,4,5-pentabromo-6-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1,2,3,4,5-pentabromo-6-nitro-
- 1,2,3,4,5-pentabromo-6-nitrobenzene
- 2,3,4,5,6-PENTABROMONITROBENZENE
- 2,3',4,4',5,5'-HEXACB
- Benzene,1,2,3,4,5-pentabromo-6-nitro
- Benzene,pentabromonitro-(7CI,8CI,9CI)
- Pentabrom-nitrobenzol
- Pentabromonitrobenzene
- Perbromonitrobenzene
- AKOS024432872
- FT-0638201
- DTXSID80405190
- 1-NITRO-2,3,4,5,6-PENTABROMOBENZENE
- 22230-46-2
-
- Inchi： 1S/C6Br5NO2/c7-1-2(8)4(10)6(12(13)14)5(11)3(1)9
- InChI Key： UBXJDBZRIYWPEF-UHFFFAOYSA-N
- SMILES： BrC1C(=C(C(=C(C=1[N+](=O)[O-])Br)Br)Br)Br
Computed Properties
- Exact Mass: 512.58500
- Monoisotopic Mass: 512.58459g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 5.2
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
- Density: 2.84
- Boiling Point: 365.7°C at 760 mmHg
- Flash Point: 175°C
- Refractive Index: 1.71
- PSA: 45.82000
- LogP: 5.93050
Benzene,1,2,3,4,5-pentabromo-6-nitro- Customs Data
- HS CODE：2904909090
- Customs Data：
China Customs Code:
2904909090Overview:
2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
Benzene,1,2,3,4,5-pentabromo-6-nitro- Related Literature
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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